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Compound of Interest

Compound Name: (3-Phenyloxetan-3-yl)methanol

Cat. No.: B132500 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical waste are paramount to ensuring a secure work

environment and regulatory compliance. This document provides a detailed, step-by-step guide

for the proper disposal of (3-Phenyloxetan-3-yl)methanol. Adherence to these procedures will

mitigate risks and promote environmental stewardship.

Pre-Disposal Safety and Handling
Before beginning the disposal process, it is crucial to handle (3-Phenyloxetan-3-yl)methanol
with the appropriate safety measures. While a specific Safety Data Sheet (SDS) for this

compound is not readily available, information from structurally similar compounds suggests

that it should be handled with care.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[1]

Respiratory Protection: In case of dust formation or vapors, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[1]

Lab Coat: A standard lab coat is necessary to prevent skin contact.[1]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b132500?utm_src=pdf-interest
https://www.benchchem.com/product/b132500?utm_src=pdf-body
https://www.benchchem.com/product/b132500?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Diphenyl_pyrrolidin_3_YL_methanol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diphenyl_pyrrolidin_3_YL_methanol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Diphenyl_pyrrolidin_3_YL_methanol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid the formation of dust or aerosols.[1][2]

Ensure the work area has adequate ventilation.[1][2][3]

Wash hands thoroughly after handling the material.[1]

Quantitative Hazard Data Summary
The following table summarizes the likely hazard classifications for (3-Phenyloxetan-3-
yl)methanol based on data for similar chemical structures.

Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement Codes

Combustible Liquid Category 4
H227: Combustible

liquid

P210, P280,

P370+P378,

P403+P235, P501

Harmful if Swallowed Category 4
H302: Harmful if

swallowed

P264, P270,

P301+P312+P330,

P501

Causes Serious Eye

Irritation
Category 2A

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

May Cause

Respiratory Irritation
Category 3

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P501

This data is extrapolated from safety data sheets of similar compounds and should be used for

guidance. Always consult your institution's specific safety protocols.

Detailed Disposal Protocol
The proper disposal of (3-Phenyloxetan-3-yl)methanol is a critical process that must be

conducted in compliance with local, regional, and national hazardous waste regulations.[1]

Chemical waste generators are responsible for the correct classification and disposal of the

waste.[1]
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Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Clearly identify the waste as "(3-Phenyloxetan-3-yl)methanol."

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management guidelines.[1]

Containment:

If it is a solid, carefully sweep up the material to avoid creating dust.[1]

Place the waste in a suitable, sealable, and clearly labeled container.[2][4][5] The

container must be compatible with the chemical.[4]

The label should include the words "Hazardous Waste," the full chemical name, and the

accumulation start date.[6]

Storage:

Store the sealed waste container at or near the site of generation and under the control of

the generator.[4]

Keep the container in a well-ventilated area.[7]

Store away from incompatible materials such as strong oxidizing agents and acids.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[1]

Provide the complete chemical name and any other relevant hazard information to the

disposal company.

Under no circumstances should (3-Phenyloxetan-3-yl)methanol be disposed of down the

drain.[3][5]
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Caption: Decision pathway for chemical waste disposal.
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Experimental Workflow for (3-Phenyloxetan-3-
yl)methanol Disposal
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Caption: Workflow for the disposal of (3-Phenyloxetan-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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